Cas no 1337019-12-1 (4-(pyrrolidin-3-yl)methylphenol)

• Product Name: 4-(pyrrolidin-3-yl)methylphenol
• CAS No: 1337019-12-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6543162
• PubChem ID: 82599562
• Update Time: 2025-11-01

4-(pyrrolidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-3-yl)methylphenol
• 4-[(pyrrolidin-3-yl)methyl]phenol
• 1337019-12-1
• EN300-1852470

• Inchi： 1S/C11H15NO/c13-11-3-1-9(2-4-11)7-10-5-6-12-8-10/h1-4,10,12-13H,5-8H2
• InChI Key： HJVAWNMBDYMFRD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1CNCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(pyrrolidin-3-yl)methylphenol

4-(Pyrrolidin-3-yl)methylphenol: A Comprehensive Overview

4-(Pyrrolidin-3-yl)methylphenol (CAS No. 1337019-12-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The molecular structure of 4-(pyrrolidin-3-yl)methylphenol consists of a phenolic ring substituted with a pyrrolidine moiety at the 3-position, linked through a methyl group. This arrangement imparts the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation. The phenolic hydroxyl group is known for its antioxidant and anti-inflammatory activities, while the pyrrolidine ring contributes to the compound's ability to interact with specific biological targets.

Recent studies have highlighted the potential of 4-(pyrrolidin-3-yl)methylphenol in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that 4-(pyrrolidin-3-yl)methylphenol could be a valuable lead compound for the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(pyrrolidin-3-yl)methylphenol has shown promise in cardiovascular research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively lower blood pressure and improve vascular function in animal models of hypertension. The mechanism underlying these effects is believed to involve the activation of specific ion channels and receptors that regulate vascular tone and blood flow.

The pharmacokinetic profile of 4-(pyrrolidin-3-yl)methylphenol has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for sustained therapeutic effects with minimal dosing frequency.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(pyrrolidin-3-yl)methylphenol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(pyrrolidin-3-yl)methylphenol (CAS No. 1337019-12-1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead compound for the development of novel therapeutics targeting neurological and cardiovascular disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.